Cas no 24133-87-7 (2H-Benzimidazol-2-one,1,3-dihydro-1-methyl-7-nitro-)

• Product Name: 2H-Benzimidazol-2-one,1,3-dihydro-1-methyl-7-nitro-
• CAS No: 24133-87-7
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• CID: 240408
• PubChem ID: 21727537
• Update Time: 2025-09-20

2H-Benzimidazol-2-one,1,3-dihydro-1-methyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,1,3-dihydro-1-methyl-7-nitro-
• 2-Benzimidazolinone,1-methyl-7-nitro- (8CI)
• 3-methyl-4-nitro-1H-benzimidazol-2-one
• MFCD28385727
• A1-38762
• F70729
• 1-methyl-7-nitro-1H-benzo[d]imidazol-2(3H)-one
• 24133-87-7
• SCHEMBL11559767
• 2H-Benzimidazol-2-one,1,3-dihydro-1-methyl-7-nitro-(9CI)
• DB-270230
• 2H-Benzimidazol-2-one, 1,3-dihydro-1-methyl-7-nitro-
• 1-methyl-7-nitro-1,3-dihydro-2H-benzo[d]imidazol-2-one
• XH0149

• Inchi： 1S/C8H7N3O3/c1-10-7-5(9-8(10)12)3-2-4-6(7)11(13)14/h2-4H,1H3,(H,9,12)
• InChI Key： OXVKZFNTJAILFI-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC=C(C=2N1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.04881
• Monoisotopic Mass: 193.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.2A^2
• XLogP3: 0.6

Experimental Properties

• PSA: 75.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles